Cas no 1805332-80-2 (Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805332-80-2
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4849953
• Update Time: 2025-10-22

Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H5F4NO2/c1-15-8(14)4-3(6(10)11)2-13-7(12)5(4)9/h2,6H,1H3
• InChI Key： FDNJOGTZFKRTAF-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1C(=O)OC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate

Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate: A Versatile Fluorinated Pyridine Derivative

In the realm of fluorinated pyridine derivatives, Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805332-80-2) stands out as a compound of significant interest to researchers and industrial chemists alike. This difluoromethyl-substituted pyridine ester has garnered attention due to its unique structural features and broad potential applications in pharmaceutical development, agrochemical synthesis, and material science.

The molecular structure of Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate combines multiple fluorine atoms with a carboxylate ester group, creating a versatile building block for various synthetic transformations. The presence of difluoromethyl groups at the 5-position and fluorine atoms at the 2- and 3-positions makes this compound particularly valuable for designing molecules with enhanced metabolic stability and improved physicochemical properties.

Recent trends in medicinal chemistry have shown growing interest in fluorinated heterocycles, with many researchers searching for "fluorinated pyridine building blocks" or "difluoromethyl pyridine derivatives." This compound answers these search queries perfectly, offering a valuable intermediate for drug discovery programs targeting various therapeutic areas. The Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate structure appears particularly promising for developing kinase inhibitors and other biologically active molecules.

In agrochemical applications, the 2,3-difluoro-5-(difluoromethyl)pyridine scaffold has demonstrated potential for creating novel pesticides and herbicides. The fluorine atoms contribute to increased lipophilicity and membrane permeability, while the ester group provides a convenient handle for further chemical modifications. Many agricultural researchers are actively investigating "fluorinated pyridine pesticides" and "difluoromethyl-containing agrochemicals," making this compound highly relevant to current industry needs.

The synthesis of Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the growing demand for "sustainable fluorination methods" and "environmentally friendly heterocycle synthesis." The compound's CAS number 1805332-80-2 serves as a unique identifier in chemical databases and regulatory documentation.

Material scientists have also taken notice of fluorinated pyridine derivatives like this compound for their potential in creating advanced materials. The electron-withdrawing nature of the fluorine atoms and the difluoromethyl group can influence the electronic properties of conjugated systems, making them interesting candidates for organic electronic applications. Searches for "fluorinated materials for electronics" and "pyridine-based semiconductors" reflect this growing interest.

When handling Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with any chemical substance. The compound's stability and storage conditions are frequent topics in chemical forums, with many users inquiring about "storage of fluorinated esters" and "handling pyridine derivatives."

The market for fluorinated building blocks like Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate has seen steady growth in recent years. Pharmaceutical and agrochemical companies increasingly seek such specialized intermediates to accelerate their R&D programs. Industry analysts tracking "fluorochemical market trends" and "specialty pyridine derivatives demand" have noted this upward trajectory.

Analytical characterization of Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate typically involves techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. These methods address common researcher queries about "characterization of fluorinated compounds" and "quality control of heterocyclic esters." The distinct 19F NMR signature of this compound makes it particularly identifiable in complex reaction mixtures.

Future research directions for Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate may explore its use in click chemistry applications, metal-organic frameworks, or as a ligand in catalytic systems. The compound's versatility ensures it will remain relevant as new applications for fluorinated heterocycles continue to emerge in response to evolving technological and scientific needs.

For researchers investigating "pyridine carboxylate derivatives" or "multi-fluorinated heterocycles," Methyl 2,3-difluoro-5-(difluoromethyl)pyridine-4-carboxylate offers a compelling case study in molecular design and application potential. Its combination of fluorine atoms and ester functionality creates numerous possibilities for structural elaboration, making it a valuable tool in modern synthetic chemistry.